Cas no 2060033-87-4 (7,7-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro3.5nonane)

• Product Name: 7,7-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro3.5nonane
• CAS No: 2060033-87-4
• MF: C₁₅H₂₃F₂N₃
• MW: 283.360030412674
• MDL: MFCD30501397
• CID: 5212488
• PubChem ID: 137703849
• Update Time: 2025-10-30

7,7-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.5]nonane, 7,7-difluoro-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-
• 7,7-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro3.5nonane

• MDL： MFCD30501397
• Inchi： 1S/C15H23F2N3/c1-11(2)8-20-9-12(7-19-20)13-14(10-18-13)3-5-15(16,17)6-4-14/h7,9,11,13,18H,3-6,8,10H2,1-2H3
• InChI Key： QBVKRDBEAACIFE-UHFFFAOYSA-N
• SMILES： C1(C2=CN(CC(C)C)N=C2)C2(CCC(F)(F)CC2)CN1

Additional information on 7,7-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro3.5nonane

Latest Research Insights on 7,7-Difluoro-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro[3.5]nonane (CAS: 2060033-87-4)

In recent years, the compound 7,7-difluoro-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro[3.5]nonane (CAS: 2060033-87-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its difluorinated pyrazole moiety and azaspiro framework, has been explored for its role in modulating various biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The following research briefing synthesizes the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

The synthesis of 7,7-difluoro-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro[3.5]nonane involves a multi-step process that leverages modern fluorination techniques and spirocyclization strategies. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective introduction of the difluoro group and the stability of the azaspiro ring system. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm the compound's structural integrity and to study its conformational dynamics in solution and solid states.

Pharmacologically, this compound has demonstrated promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors, specifically targeting subtypes associated with anxiety and epilepsy. Preclinical studies have shown that it exhibits high binding affinity and selectivity for GABA_A receptors, with a favorable pharmacokinetic profile, including good blood-brain barrier penetration and metabolic stability. These properties make it a compelling candidate for further development as a novel anxiolytic or anticonvulsant agent.

In addition to its CNS applications, recent investigations have explored the anti-inflammatory potential of 7,7-difluoro-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro[3.5]nonane. In vitro and in vivo studies have revealed its ability to inhibit key pro-inflammatory cytokines and signaling pathways, such as NF-κB and NLRP3 inflammasome activation. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry are underway to advance this compound into preclinical development, with several patent applications filed in recent years to protect its intellectual property.

In conclusion, 7,7-difluoro-1-(2-methylpropyl)-1H-pyrazol-4-yl-2-azaspiro[3.5]nonane represents a versatile scaffold with significant therapeutic potential across multiple disease areas. Ongoing research aims to elucidate its mechanism of action more precisely and to develop derivatives with enhanced efficacy and safety profiles. As the field progresses, this compound is poised to make a substantial impact on drug discovery and development in the coming years.